Cas no 839698-51-0 (Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(hexadecyloxy)benzoyl]oxy]-,3-[[4-[(4-dodecylbenzoyl)oxy]benzoyl]oxy]phenyl ester)

• Product name: Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(hexadecyloxy)benzoyl]oxy]-,3-[[4-[(4-dodecylbenzoyl)oxy]benzoyl]oxy]phenyl ester
• CAS No: 839698-51-0
• MF: C₆₂H₇₆F₂O₉
• MW: 1003.25826644897
• CID: 1817150

Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(hexadecyloxy)benzoyl]oxy]-,3-[[4-[(4-dodecylbenzoyl)oxy]benzoyl]oxy]phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(hexadecyloxy)benzoyl]oxy]-,3-[[4-[(4-dodecylbenzoyl)oxy]benzoyl]oxy]phenyl ester
• Benzoic acid, 2-fluoro-4-[[2-fluoro-4-(hexadecyloxy)benzoyl]oxy]-, 3-[[4-[(4-dodecylbenzoyl)oxy]benzoyl]oxy]phenyl ester

• Inchi： 1S/C62H76F2O9/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-43-69-51-39-41-55(57(63)45-51)62(68)73-54-40-42-56(58(64)46-54)61(67)72-53-30-27-29-52(44-53)71-60(66)49-35-37-50(38-36-49)70-59(65)48-33-31-47(32-34-48)28-25-23-21-19-14-12-10-8-6-4-2/h27,29-42,44-46H,3-26,28,43H2,1-2H3
• InChI Key： NBJFJKQLFCUXOX-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC(OC(=O)C2=CC=C(OC(=O)C3=CC=C(CCCCCCCCCCCC)C=C3)C=C2)=C1)(=O)C1=CC=C(OC(=O)C2=CC=C(OCCCCCCCCCCCCCCCC)C=C2F)C=C1F

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 962.2±65.0 °C(Predicted)